Cas no 2172455-56-8 (2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172455-56-8
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 6276521
• PubChem ID: 165603109
• Update Time: 2025-10-28

2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide
• EN300-1597362
• 2172455-56-8

• Inchi： 1S/C13H22N4O/c1-2-6-12-11(9-13(14)18)15-16-17(12)10-7-4-3-5-8-10/h10H,2-9H2,1H3,(H2,14,18)
• InChI Key： PXRJBEMERNJHNG-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CCC)N(C2CCCCC2)N=N1)N

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide

2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide: A Comprehensive Overview

2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172455-56-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The cyclohexyl and propyl substituents, along with the 1H-1,2,3-triazol moiety, contribute to its distinct chemical properties and biological activities.

The 1H-1,2,3-triazol ring is a versatile functional group that has been extensively studied for its role in various biological processes. It is known for its stability and the ease with which it can be incorporated into complex molecular structures through click chemistry reactions. The presence of this moiety in 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide suggests potential applications in drug discovery and development.

Recent studies have highlighted the importance of cyclohexyl and propyl substituents in modulating the pharmacological properties of compounds. These groups can influence factors such as solubility, lipophilicity, and metabolic stability, which are crucial for the design of effective drugs. The combination of these substituents with the 1H-1,2,3-triazol ring in 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide provides a promising platform for exploring new therapeutic avenues.

In the context of medicinal chemistry, 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide has shown potential as a lead compound for the development of new drugs targeting various diseases. One area of particular interest is its activity against neurodegenerative disorders. Preliminary studies have indicated that this compound may possess neuroprotective properties, potentially due to its ability to modulate key signaling pathways involved in neuronal survival and function.

Additionally, 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide has been evaluated for its anti-inflammatory and analgesic properties. In vitro and in vivo studies have demonstrated that it can effectively reduce inflammation and alleviate pain in animal models. These findings suggest that this compound may have therapeutic potential in treating conditions such as arthritis and other inflammatory diseases.

The synthesis of 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide typically involves a multi-step process that includes the formation of the 1H-1,2,3-triazol ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is highly efficient and allows for the rapid assembly of complex molecules with high yields and purity. The subsequent functionalization steps involve the introduction of the cyclohexyl and propyl substituents to achieve the desired chemical structure.

The pharmacokinetic profile of 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-y l)acetamide has also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability. It also demonstrates low toxicity in preclinical studies, making it a promising candidate for further development.

In conclusion, 2-(1-cyclohexyl-5-prop yl - 1 H - 1 , 2 , 3 - triazol - 4 - yl ) acetamide (CAS No. 2172455 - 56 - 8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive lead compound for drug discovery efforts targeting neurodegenerative disorders, inflammatory diseases, and other therapeutic areas. Ongoing research continues to explore its full potential and refine its properties for clinical applications.